Cas no 1001346-87-7 (Tert-butyl 4-amino-5-chloro-2-fluorobenzoate)

Tert-butyl 4-amino-5-chloro-2-fluorobenzoate structure
1001346-87-7 structure
Product Name:Tert-butyl 4-amino-5-chloro-2-fluorobenzoate
CAS No:1001346-87-7
MF:C11H13ClFNO2
MW:245.677825689316
CID:2143501
Update Time:2023-08-04

Tert-butyl 4-amino-5-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-chloro-2-fluorobenzoic acid tert-butyl ester
    • tert-butyl 4-amino-5-chloro-2-fluorobenzoate
    • TUQGFIVTGMLYQJ-UHFFFAOYSA-N
    • Tert-butyl 4-amino-5-chloro-2-fluorobenzoate
    • Inchi: 1S/C11H13ClFNO2/c1-11(2,3)16-10(15)6-4-7(12)9(14)5-8(6)13/h4-5H,14H2,1-3H3
    • InChI Key: TUQGFIVTGMLYQJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(=C1)C(=O)OC(C)(C)C)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Topological Polar Surface Area: 52.3

Tert-butyl 4-amino-5-chloro-2-fluorobenzoate Pricemore >>

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